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Compound of Interest

Compound Name: Rubidium bromide

Cat. No.: B3029768 Get Quote

This whitepaper provides a comprehensive overview of the material safety data for Rubidium
Bromide (RbBr), intended for researchers, scientists, and professionals in drug development.

The following sections detail the compound's properties, safety protocols, and emergency

procedures to ensure safe handling and use in a laboratory setting.

Chemical and Physical Properties
Rubidium bromide is a white, crystalline solid.[1] It is an inorganic compound that is highly

soluble in water.[1] Key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula BrRb [1][2][3][4]

Molecular Weight 165.37 g/mol [3][5][6]

Melting Point 693 °C (1279.4 °F) [2][3][4][6][7]

Boiling Point 1340 °C (2444 °F) [2][3][4]

Density 3.35 g/mL at 25 °C [2][3][4][7]

Appearance White crystalline powder/solid [1][2][4]

Solubility Soluble in water [1]

Stability

Stable under normal

conditions. It is hygroscopic,

meaning it can absorb

moisture from the air.[1][2][8]

Incompatible with strong acids.

[2][3][4][8]

Toxicological Information
While generally considered to have low toxicity, Rubidium Bromide should be handled with

care as it can cause irritation to the skin and eyes.[1] Detailed toxicological studies on

Rubidium Bromide are limited; however, information on its constituent components can

provide insight. Bromine, a component of Rubidium Bromide, is a powerful oxidizing agent

that can cause tissue damage.[5]
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Endpoint Value Source

Acute Toxicity
No acute toxicity information is

available.
[2]

Skin Corrosion/Irritation May cause skin irritation.[1][9]

Eye Damage/Irritation May cause eye irritation.[1][9]

Carcinogenicity
No indication of carcinogenicity

to humans.[5]

Handling and Storage
Proper handling and storage of Rubidium Bromide are crucial to maintain its integrity and

ensure laboratory safety.

Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, chemical-resistant gloves, and a lab coat.[2][8][10][11]

Ensure adequate ventilation to avoid dust formation and inhalation.[2][8][11]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when handling the substance.[8][10]

Wash hands thoroughly after handling.[8][10]

Storage:

Store in a cool, dry, and well-ventilated area.[2][8][10][11]

Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[1][2][8][11]

Store away from incompatible materials, such as strong acids.[2][8]
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Emergency Procedures
In the event of exposure or a spill, follow these procedures.
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Emergency Situation Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek medical

attention.[2][8][9][12]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Get

medical attention if symptoms

occur.[2][9][11]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms occur.[2]

[9][11]

Ingestion

Clean mouth with water and

drink plenty of water afterward.

Do NOT induce vomiting. Get

medical attention if symptoms

occur.[2][9][11]

Spill

Clear the area of personnel.

[10] Wear appropriate PPE.[2]

[8][10] Avoid dust formation.[2]

[8][10] Sweep up the spilled

material and place it in a

suitable container for disposal.

[2][8] Prevent spillage from

entering drains or waterways.

[10]

Experimental Protocols and Workflows
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The following diagram illustrates the logical workflow for the safe handling of Rubidium
Bromide in a research setting.

Safe Handling Workflow for Rubidium Bromide

Preparation

Handling Procedure

Emergency Response

Assess Risks & Review MSDS

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area

Weigh Material in a Fume Hood
or Ventilated Enclosure

Handle Carefully to Avoid
Dust Generation

Spill OccursStore in a Tightly Sealed Container
in a Dry Place Personal Exposure

Follow Spill Protocol:
Evacuate, Ventilate, Clean Up

Follow First Aid Measures:
Flush Skin/Eyes, Move to Fresh Air
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Rubidium Bromide.

This guide provides essential information for the safe handling and use of Rubidium Bromide.

Always refer to the specific Material Safety Data Sheet provided by the supplier for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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